3alpha-Hydroxy-7-oxo-5beta-cholanic acid

Specification

• Description: 7-keto Lithocholic acid is an intermediate in the synthesis of the secondary bile acid ursodeoxycholic acid by intestinal bacteria in humans. It is formed from chenodeoxycholic acid in B. intestinalis isolated from human feces. Venous infusion of 7-keto lithocholic acid (1.2 µmol/min per 100 g body weight) increases the bile flow rate and the concentration of bile bicarbonate in rats. 7-keto Lithocholic acid levels are decreased in rat feces in a model of adenine-induced chronic renal failure. Fecal levels are also reduced in patients with liver cirrhosis or hepatocellular carcinoma.; 7-oxolithocholic acid is a bile acid that is lithocholic acid carrying an additional oxo substituent at position 7. It has a role as a human metabolite. It is a bile acid, a monohydroxy-5beta-cholanic acid, an oxo-5beta-cholanic acid and a 3alpha-hydroxy steroid. It derives from a lithocholic acid. It is a conjugate acid of a 7-oxolithocholate.
• CAS No.: 4651-67-6
• Molecular Formula: C24H38O4
• Molecular Weight: 390.6 g/mol
• IUPAC Name: 4-(3-hydroxy-10,13-dimethyl-7-oxo-1,2,3,4,5,6,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl)pentanoic acid
• Standard InChI: InChI=1S/C24H38O4/c1-14(4-7-21(27)28)17-5-6-18-22-19(9-11-24(17,18)3)23(2)10-8-16(25)12-15(23)13-20(22)26/h14-19,22,25H,4-13H2,1-3H3,(H,27,28)
• Standard InChI Key: DXOCDBGWDZAYRQ-UHFFFAOYSA-N
• Isomeric SMILES: C[C@H](CCC(=O)O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C(=O)C[C@H]4[C@@]3(CC[C@H](C4)O)C)C
• SMILES: CC(CCC(=O)O)C1CCC2C1(CCC3C2C(=O)CC4C3(CCC(C4)O)C)C
• Canonical SMILES: CC(CCC(=O)O)C1CCC2C1(CCC3C2C(=O)CC4C3(CCC(C4)O)C)C